Cas no 2741-16-4 (Isopropoxybenzene)

Isopropoxybenzene Properties

Names and Identifiers

• Isopropoxybenzene
• 1-ISOPROPOXYBENZENE
• Benzene,(1-methylethoxy)-
• propan-2-yloxybenzene
• 4-isopropoxy-benzene
• Benzene,1-methylethoxy
• i-propyl phenyl ether
• isopropoxy-benzene
• iso-propyl phenyl ether
• oisopropylphenol
• phenyl isopropyl ether
• Isopropyl phenyl ether
• Benzene, (1-methylethoxy)-
• (propan-2-yloxy)benzene
• Benzene, 1-methylethoxy-
• 2-Phenoxypropane
• PubChem13188
• (1-Methylethoxy)benzene
• (1-methylethoxy)-benzene
• ZYNMJJNWXVKJJV-UHFFFAOYSA-N
• AK11087
• AMY791
• A819056
• Iso-propoxybenzene
• I10258
• 3KY4MKN2RB
• AKOS008948060
• AI3-11004
• 2741-16-4
• NS00028299
• W-109025
• SCHEMBL12394
• MFCD00048288
• FT-0607976
• I1073
• CAA74116
• InChI=1/C9H12O/c1-8(2)10-9-6-4-3-5-7-9/h3-8H,1-2H
• CS-0154152
• DS-4981
• EN300-35881
• DTXSID10181834
• 6-Bromo-2,2-bipyridine
• EINECS 220-370-9
• Z53833867
• benzene, isopropoxy-
• +Expand

• MDL： MFCD00048288
• InChIKey： ZYNMJJNWXVKJJV-UHFFFAOYSA-N
• Inchi： 1S/C9H12O/c1-8(2)10-9-6-4-3-5-7-9/h3-8H,1-2H3
• SMILES： O(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 136.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 136.088815002g/mol
• Heavy Atom Count: 10
• Complexity: 82.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 9.2

Experimental Properties

• LogP: 2.47380
• PSA: 9.23000
• Refractive Index: 1.5275 (589.3 nm 20 ºC)
• Boiling Point: 176°C(lit.)
• Melting Point: -33°C(lit.)
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 61.9±8.0 ºC,
• Solubility: Very slightly soluble (0.78 g/l) (25 º C),
• λmax: 280(EtOH)(lit.)
• Density: 0.975 g/cm3 (20 ºC)

Isopropoxybenzene Security Information

• Safety Instruction： H227
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Signal Word：warning

Isopropoxybenzene Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%